methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate
Overview
Description
Methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EMB or ethyl 3-(3-ethoxybenzoylamino)-4-methylbenzoate and is a member of the benzoic acid ester family.
Mechanism of Action
The mechanism of action of methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cell proliferation. EMB has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are known to play a role in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in vitro and in vivo. EMB has also been shown to inhibit the activity of COX-2 and iNOS, which are enzymes involved in the production of pro-inflammatory mediators. Additionally, EMB has been found to induce apoptosis in cancer cells and inhibit their proliferation.
Advantages and Limitations for Lab Experiments
Methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields with high purity. EMB is also readily soluble in common solvents such as ethanol and DMSO, making it easy to prepare solutions for in vitro studies. However, the limitations of EMB include its relatively low water solubility and potential cytotoxicity at high concentrations.
Future Directions
There are several future directions for the study of methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate. One potential area of research is the development of EMB as a therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders. Another area of research is the investigation of the potential of EMB as an anti-cancer agent. Additionally, further studies are needed to elucidate the mechanism of action of EMB and its potential side effects at high concentrations.
Conclusion:
This compound is a promising compound with potential applications in various fields. Its anti-inflammatory, antioxidant, and antitumor activities make it an attractive candidate for further research. The synthesis method of EMB has been optimized to produce high yields of the compound with high purity suitable for scientific research applications. Further studies are needed to fully understand the mechanism of action of EMB and its potential side effects at high concentrations.
Scientific Research Applications
Methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor activities. EMB has also been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders.
Properties
IUPAC Name |
methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4/c1-4-23-15-7-5-6-13(10-15)17(20)19-16-11-14(18(21)22-3)9-8-12(16)2/h5-11H,4H2,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVAYYSVWVJVRRX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.